Cas no 1111108-21-4 (5-(2-fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one)

5-(2-Fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one is a fluorinated pyrimidinone derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 2-fluoro-4-methoxyphenyl substituent, which may enhance metabolic stability and bioavailability compared to non-fluorinated analogs. The pyrimidin-2-one core offers a versatile scaffold for further functionalization, making it valuable in medicinal chemistry for targeting enzyme inhibition or receptor modulation. The fluorine atom at the ortho position and the methoxy group at the para position contribute to its electronic and steric properties, potentially influencing binding affinity and selectivity. This compound is suitable for exploratory synthesis in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents.

5-(2-fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one structure

1111108-21-4 structure

Product Name:5-(2-fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one

CAS No:1111108-21-4

MF:C₁₁H₉FN₂O₂

MW:220.199765920639

MDL:MFCD11876827

CID:2606671

PubChem ID:53222317

Update Time:2025-05-28

5-(2-fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

- 5-(2-fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one
- 5-(2-Fluoro-4-methoxyphenyl)-2-hydroxypyrimidine, 95%
- 5-(2-Fluoro-4-methoxyphenyl)pyrimidin-2(1H)-one
- 5-(2-FLUORO-4-METHOXYPHENYL)-2-HYDROXYPYRIMIDINE
- 1111108-21-4
- DTXSID20686820
- 5-(2-Fluoro-4-methoxyphenyl)pyrimidin-2-ol
- MFCD11876827
- MDL： MFCD11876827
- Inchi： 1S/C11H9FN2O2/c1-16-8-2-3-9(10(12)4-8)7-5-13-11(15)14-6-7/h2-6H,1H3,(H,13,14,15)
- InChI Key： RQCUEKALWOOMCV-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C1C=NC(NC=1)=O)OC

Computed Properties

Exact Mass: 220.06480570Da
Monoisotopic Mass: 220.06480570Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 341
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 50.7Å²

5-(2-fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322837-5 g	5-(2-Fluoro-4-methoxyphenyl)-2-hydroxypyrimidine, 95%; .	1111108-21-4	95%	5g	€1159.00	2023-04-26
abcr	AB322837-5g	5-(2-Fluoro-4-methoxyphenyl)-2-hydroxypyrimidine, 95%; .	1111108-21-4	95%	5g	€1159.00	2025-02-14